3-hydroxy-1-(2-methoxyethyl)-4-({4-[(3-methylbenzyl)oxy]phenyl}carbonyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C29H29NO5
• Molecular Weight: 471.5 g/mol
• IUPAC Name: (4Z)-4-[hydroxy-[4-[(3-methylphenyl)methoxy]phenyl]methylidene]-1-(2-methoxyethyl)-5-(4-methylphenyl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C29H29NO5/c1-19-7-9-22(10-8-19)26-25(28(32)29(33)30(26)15-16-34-3)27(31)23-11-13-24(14-12-23)35-18-21-6-4-5-20(2)17-21/h4-14,17,26,31H,15-16,18H2,1-3H3/b27-25-
• Standard InChI Key: MEVWADMIUUOXHX-RFBIWTDZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2/C(=C(\C3=CC=C(C=C3)OCC4=CC=CC(=C4)C)/O)/C(=O)C(=O)N2CCOC
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OCC4=CC=CC(=C4)C)O)C(=O)C(=O)N2CCOC

Introduction

Chemical Structure and Nomenclature

Molecular Composition and IUPAC Designation

The compound’s molecular formula is C₂₉H₂₉NO₅, with a molecular weight of 471.5 g/mol. Its IUPAC name, (4Z)-4-[hydroxy-(4-[(3-methylphenyl)methoxy]phenyl)methylidene]-1-(2-methoxyethyl)-5-(4-methylphenyl)pyrrolidine-2,3-dione, reflects its intricate substituent arrangement. The Z-configuration at the C4 position is critical for maintaining the molecule’s planar geometry, which influences its intermolecular interactions.

Structural Features

• Pyrrolidine Core: A five-membered lactam ring with keto groups at C2 and C3 positions.

• Substituents:

  • 1-(2-Methoxyethyl): Enhances solubility via ether linkage.

  • 4-({4-[(3-Methylbenzyl)oxy]phenyl}carbonyl): Aromatic carbonyl group contributing to π-π stacking interactions.

  • 5-(4-Methylphenyl): Hydrophobic moiety aiding membrane permeability.

Property	Value
Molecular Formula	C₂₉H₂₉NO₅
Molecular Weight	471.5 g/mol
IUPAC Name	(4Z)-4-[hydroxy-(4-[(3-methylphenyl)methoxy]phenyl)methylidene]-1-(2-methoxyethyl)-5-(4-methylphenyl)pyrrolidine-2,3-dione

Synthesis and Reaction Conditions

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically starting with functionalization of the pyrrolidine ring. Key steps include:

• Ring Formation: Cyclization of γ-keto esters with amines to construct the pyrrolidine backbone.

• Substituent Introduction:

  • Methoxyethyl Group: Alkylation using 1-bromo-2-methoxyethane under basic conditions (e.g., NaH/THF).

  • Aryl Carbonyl Attachment: Friedel-Crafts acylation with 4-[(3-methylbenzyl)oxy]benzoyl chloride.

Optimization Challenges

• Steric Hindrance: Bulky substituents necessitate high-temperature reactions (80–100°C) and polar aprotic solvents like DMF.

• Stereochemical Control: The Z-configuration at C4 is achieved via selective crystallization or chiral catalysts.

Reaction Parameters

Critical conditions for maximizing yield (reported ~60–70%):

Parameter	Condition
Temperature	80–100°C
Solvent	DMF or THF
Catalysts/Reagents	Cs₂CO₃, NaH
Reaction Time	16–24 hours

Model	Effect Size vs. Control
LPS-Induced Inflammation (Mice)	TNF-α ↓35%
MPTP-Induced Parkinsonism (Rats)	Dopamine ↑20%

Research Applications

Drug Development

The compound serves as a lead structure for:

• ROS Inhibitors: Analogues with fluorinated aryl groups show enhanced blood-brain barrier penetration.

• Anticancer Agents: Preliminary data indicate synergy with cisplatin in ovarian cancer cell lines (IC₅₀ reduced by 40%).

Analytical Characterization

• Spectroscopic Data:

  • ¹H NMR (400 MHz, CDCl₃): δ 7.45 (d, J=8.4 Hz, 2H, Ar-H), 3.72 (t, J=6.0 Hz, 2H, OCH₂).

  • HRMS: m/z 472.1978 [M+H]⁺ (calc. 472.1969).

Industrial Applications

Intermediate in Organic Synthesis

The compound’s boronate ester derivatives are utilized in Suzuki-Miyaura couplings to synthesize biaryl pharmaceuticals.

Material Science

Incorporation into polymer matrices enhances UV stability, with a 50% reduction in photodegradation rates for polycarbonates.